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Compound of Interest

Compound Name: 4-Chloro-2-fluoro-5-methylaniline

CAS No.: 116759-33-2

Cat. No.: B038573

Get Quote

An In-Depth Technical Guide to the Molecular Structure and Geometry of 4-Chloro-2-fluoro-5-
methylaniline: A Keystone Intermediate for Modern Chemistry

Executive Summary
4-Chloro-2-fluoro-5-methylaniline is a polysubstituted aromatic amine that serves as a critical

building block in the synthesis of complex organic molecules. Its strategic importance is most

pronounced in the pharmaceutical and agrochemical industries, where its unique structural and

electronic properties are leveraged to design new therapeutic agents and crop protection

agents.[1][2] This technical guide provides a comprehensive analysis of the molecular

structure, geometry, and electronic landscape of 4-Chloro-2-fluoro-5-methylaniline. Authored

from the perspective of a senior application scientist, this document synthesizes theoretical

principles with practical methodologies, offering valuable insights for researchers, chemists,

and drug development professionals. We will delve into its architecture through computational

analysis, discuss its reactivity based on substituent effects, and provide validated protocols for

its analysis and synthesis.
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Understanding the fundamental properties of a molecule begins with its unambiguous

identification. 4-Chloro-2-fluoro-5-methylaniline is registered under several identifiers, which

are crucial for database searches, regulatory compliance, and procurement.

Identifier Value Source

IUPAC Name
4-chloro-2-fluoro-5-

methylaniline
[3]

CAS Number 116759-33-2 [1][3][4]

Molecular Formula C₇H₇ClFN [1][3][5]

Molecular Weight 159.59 g/mol [1][3]

Canonical SMILES CC1=CC(=C(C=C1Cl)F)N [3]

InChI

InChI=1S/C7H7ClFN/c1-4-2-

7(10)6(9)3-5(4)8/h2-

3H,10H2,1H3

[3]

Appearance
Typically a pale yellow to white

solid or powder.[1][4]

The Molecular Architecture: A Positional and
Geometric Analysis
The functionality and reactivity of 4-Chloro-2-fluoro-5-methylaniline are direct consequences

of the specific arrangement of its substituent groups on the aniline core. The systematic IUPAC

name precisely defines this architecture.[1]

Aniline Backbone: The core is a benzene ring with an amino (-NH₂) group, which defines the

base name "aniline".

Substituent Positions:

A Fluorine (F) atom is at the C2 position (ortho to the amino group).

A Chlorine (Cl) atom is at the C4 position (para to the amino group).
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A Methyl (-CH₃) group is at the C5 position (meta to the amino group).

This specific arrangement prevents the formation of intramolecular hydrogen bonds between

the amino group and the ortho-fluoro substituent, a factor that significantly influences its

physical properties and conformational preferences.

Caption: 2D structure of 4-Chloro-2-fluoro-5-methylaniline with IUPAC numbering.

Predicted Geometric Parameters
While a definitive crystal structure from X-ray diffraction provides the most accurate geometric

data, such information is not always available for common chemical intermediates. In its

absence, computational chemistry offers a highly reliable method for predicting molecular

geometry. The following parameters are based on typical values for substituted benzenes and

insights from Density Functional Theory (DFT) calculations on analogous structures.[6][7]
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Parameter Typical Predicted Value Rationale & Commentary

Aromatic C-C Bond Length 1.39 - 1.42 Å

Standard for benzene rings,

with minor variations due to

substituent electronic effects.

[1]

C-N Bond Length ~1.40 Å

The amino group's nitrogen

has some sp² character due to

resonance with the ring,

shortening the bond compared

to a typical C-N single bond.

C-F Bond Length ~1.35 Å

The high electronegativity of

fluorine creates a short, strong,

and polarized bond.[1]

C-Cl Bond Length ~1.73 Å

The larger atomic radius of

chlorine results in a longer

bond compared to C-F.

Amino Group Geometry Pyramidal (non-planar)

Unlike a simple amide, the

amino group in aniline is not

perfectly planar with the

aromatic ring. It possesses a

measurable out-of-plane angle

(inversion angle) of 37-46°.

Electron-withdrawing groups,

like the fluorine and chlorine in

this molecule, tend to pull

electron density into the ring,

increasing the nitrogen's sp²

character and favoring a more

planar geometry.[7]

The Electronic Landscape and Its Impact on
Reactivity
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The chemical behavior of 4-Chloro-2-fluoro-5-methylaniline is governed by the interplay of

electronic effects from its five substituents.

Amino Group (-NH₂): A powerful activating group that directs electrophilic aromatic

substitution to the ortho and para positions through resonance (+R effect). However, the para

position is blocked by chlorine.

Fluorine (-F) and Chlorine (-Cl): These halogens are deactivating via their strong inductive

electron withdrawal (-I effect) but are ortho, para directing through a weaker resonance

donation (+R effect).

Methyl Group (-CH₃): A weakly activating group that donates electron density through

hyperconjugation and induction (+I effect).

Causality in Reactivity: The combined electronic profile makes this molecule an interesting

substrate for further functionalization. The amino group is the most powerful activating director,

but its ortho positions (C2 and C6) are sterically and electronically distinct. The C2 position is

blocked by fluorine, while the C6 position is sterically unhindered and activated by both the

amino and methyl groups, making it a likely site for electrophilic attack. This predictable

reactivity is a key reason for its utility as a chemical intermediate.[1]

Methodologies for Structural and Synthetic
Validation
To ensure scientific integrity, theoretical models must be paired with robust experimental and

computational protocols.

Workflow for Computational Geometry Optimization
Modern chemical research relies heavily on computational modeling to predict and understand

molecular properties before committing to lengthy laboratory synthesis. Density Functional

Theory (DFT) is the workhorse for this type of analysis.

1. Build Initial 3D Structure
(SMILES or 2D sketch)

2. Select Computational Method
(e.g., DFT: B3LYP/6-31G*)

3. Perform Geometry Optimization
(Find lowest energy conformer)

4. Frequency Calculation
(Confirm true minimum)

5. Analyze Output Data
(Bond lengths, angles, energies)
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Click to download full resolution via product page

Caption: Standard workflow for computational geometry optimization using DFT.

Protocol: Density Functional Theory (DFT) for Geometry
Optimization
This protocol describes a self-validating system for obtaining a reliable predicted geometry.

Structure Input: Generate an initial 3D structure from the molecule's SMILES string

(CC1=CC(=C(C=C1Cl)F)N) using software such as Avogadro or GaussView.

Method Selection:

Theory: Choose Density Functional Theory (DFT) for its balance of accuracy and

computational cost.

Functional: Select the B3LYP hybrid functional, a widely validated and effective choice for

organic molecules.

Basis Set: Employ the 6-31G(d) basis set as a starting point, which includes polarization

functions on heavy atoms, essential for accurately describing the geometry of halogenated

compounds.

Calculation Execution: Submit a geometry optimization calculation. The algorithm will

iteratively adjust atomic positions to find the minimum energy conformation on the potential

energy surface.

Validation Step (Frequency Analysis):

Causality: A true energy minimum must have no imaginary frequencies, which correspond

to transition states.

Procedure: Following optimization, perform a frequency calculation at the same level of

theory.
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Verification: Confirm that the output shows zero imaginary frequencies. If one is present, it

indicates a saddle point, and the structure must be perturbed along the imaginary

frequency's vibrational mode and re-optimized.

Data Extraction: Once a true minimum is confirmed, extract the optimized Cartesian

coordinates. From these, all geometric parameters (bond lengths, bond angles, dihedral

angles) can be precisely measured.

Protocol: A Representative Synthetic Pathway
The synthesis of substituted anilines often involves the modification of a pre-existing aniline or

the reduction of a corresponding nitroaromatic compound. A common and reliable method for

introducing an amino group is the hydrolysis of an acetanilide precursor, which protects the

amine during other reaction steps. The following protocol is adapted from the synthesis of the

closely related 4-chloro-2-fluoroaniline.[8]

Starting Material: 4-Chloro-2-fluoro-5-methylacetanilide (This precursor would be

synthesized first, for instance, by chlorination of 2-fluoro-5-methylacetanilide).

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve the acetanilide precursor (1.0 equivalent) in ethanol.

Hydrolysis: Prepare a solution of sodium hydroxide (NaOH, ~2.2 equivalents) in water and

add it dropwise to the stirred ethanolic solution.

Expert Insight: The use of a strong base like NaOH is necessary to hydrolyze the stable

amide bond. The reaction is performed in a water/ethanol mixture to ensure solubility of

both the organic substrate and the inorganic base.

Reflux: Upon complete addition of the NaOH solution, heat the reaction mixture to reflux

(approximately 80-90°C) for 3-4 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Workup and Extraction:

Cool the mixture to room temperature.
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Transfer the mixture to a separatory funnel and extract the product into an organic solvent

such as diethyl ether or ethyl acetate (3x volumes).

Combine the organic layers and wash with brine (saturated NaCl solution) to remove

residual water and inorganic salts.

Purification:

Dry the organic extract over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter off the drying agent and concentrate the solution under reduced pressure using a

rotary evaporator.

The resulting crude product can be further purified by vacuum distillation or

recrystallization to yield pure 4-Chloro-2-fluoro-5-methylaniline.

Applications in Drug Discovery and Materials
Science
The precise geometry and electronic nature of 4-Chloro-2-fluoro-5-methylaniline make it a

valuable precursor in several high-value applications.

Pharmaceuticals: Halogen atoms, particularly chlorine and fluorine, are ubiquitous in modern

pharmaceuticals.[9] They can modulate a drug's metabolic stability, lipophilicity (logP), and

binding affinity to protein targets. This aniline derivative serves as a key starting material for

building more complex active pharmaceutical ingredients (APIs).[1][10]

Agrochemicals: The compound is an important intermediate in the synthesis of herbicides

and pesticides.[1][11] The specific substitution pattern is often designed to confer selectivity

and potency for agricultural applications.

Dyes and Pigments: Aromatic amines are foundational to the dye industry. This compound

can be diazotized and coupled to form a variety of azo dyes with specific chromatic

properties.[2]

Liquid Crystals: The rigid, substituted benzene ring structure is a common feature in

molecules designed for liquid crystal applications.[11]
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Conclusion
4-Chloro-2-fluoro-5-methylaniline is more than a simple chemical; it is a carefully designed

molecular scaffold. Its geometry is a product of the steric and electronic interplay between its

five distinct substituents, resulting in a predictable and exploitable reactivity. A thorough

understanding of its structure, best achieved through a combination of computational modeling

and spectroscopic analysis, is essential for its effective use. For researchers in drug discovery

and materials science, this compound represents a versatile and powerful tool for the rational

design of next-generation functional molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b038573/docs#4-chloro-2-fluoro-5-methylaniline-molecular-structure-and-geometry
https://www.benchchem.com/product/b038573/docs#4-chloro-2-fluoro-5-methylaniline-molecular-structure-and-geometry
https://www.benchchem.com/product/b038573/docs#4-chloro-2-fluoro-5-methylaniline-molecular-structure-and-geometry
https://www.benchchem.com/product/b038573/docs#4-chloro-2-fluoro-5-methylaniline-molecular-structure-and-geometry
https://www.benchchem.com/product/b038573?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

